4-tert-butyl-N-[(oxan-4-yl)methyl]-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 4-tert-butyl-N-(oxan-4-ylmethyl)-2-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H26N2O3/c1-15(2,3)11-9-17-14(19)12(11)13(18)16-8-10-4-6-20-7-5-10/h10-12H,4-9H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key: YANANBQPBZQYTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)NCC2CCOCC2
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol
• CAS No.: 2097888-91-8

Description

4-tert-butyl-N-[(oxan-4-yl)methyl]-2-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C15H26N2O3 and its molecular weight is 282.384. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Properties of Polyamides

• Polyamides with Flexible Main-Chain Ether Linkages : Research by Hsiao et al. (2000) focused on synthesizing polyamides using compounds related to 4-tert-butyl-N-[(oxan-4-yl)methyl]-2-oxopyrrolidine-3-carboxamide. These polyamides featured flexible main-chain ether linkages and exhibited excellent solubility, thermal stability, and formed strong films. This has implications for materials science, particularly in the development of high-performance polymers (Hsiao, Yang, & Chen, 2000).

• Properties of New Polyamides : Liaw et al. (1998) also explored the synthesis of new polyamides using related compounds. These polyamides were notable for their amorphous nature, solubility in polar solvents, and their thermal properties, making them potentially useful in various industrial applications (Liaw & Liaw, 1998).

Novel Compounds and Applications

• Anticholinesterases from Thiophene Derivatives : A study by Pietsch et al. (2007) on tert-butyl 6-benzyl-2-(3,3-diethylureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, a compound structurally similar to this compound, revealed potential applications as anticholinesterases. This suggests potential therapeutic applications in neurology or for conditions involving cholinesterase inhibitors (Pietsch, Nieger, & Gütschow, 2007).

• Highly Stable Electrochromic Polyamides : Hsiao et al. (2009) researched polyamides containing tert-butyltriphenylamine units, which exhibited stable electrochromic characteristics. This research indicates potential applications in electrochromic devices and materials (Hsiao, Liou, & Wang, 2009).

• Nucleophilic Substitutions and Radical Reactions : Research by Jasch et al. (2012) on tert-butyl phenylazocarboxylates, which share structural similarities, demonstrated their utility as building blocks in synthetic organic chemistry. This underlines their versatility in chemical synthesis and potential applications in various chemical processes (Jasch, Höfling, & Heinrich, 2012).